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Compound of Interest

Compound Name:
2-Bromo-6-

(carboxymethyl)benzoic acid

Cat. No.: B14063171

Get Quote

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug

Development Professionals

Introduction
In the landscape of pharmaceutical and materials science research, substituted benzoic acid

derivatives serve as indispensable building blocks. Their utility stems from the versatile

reactivity of the carboxylic acid group and the potential for diverse functionalization on the

aromatic ring. This guide focuses on the isomers of bromo-(carboxymethyl)benzoic acid, a

class of compounds with significant potential in organic synthesis. While specific isomers are

commercially available and documented, others remain more elusive. This document provides

a comprehensive overview of the known isomers, alongside a theoretical exploration of the

less-documented 2-Bromo-6-(carboxymethyl)benzoic acid, offering predictive insights based

on established chemical principles.

PART 1: Core Identifiers and Physicochemical
Properties
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A critical first step in any research endeavor is the unambiguous identification of the chemical

entity of interest. The substitution pattern on the benzene ring significantly influences the

compound's properties and reactivity. Below is a summary of the key identifiers for the known

isomers of bromo-(carboxymethyl)benzoic acid.

It is important to note that a definitive CAS number and other identifiers for 2-Bromo-6-
(carboxymethyl)benzoic acid are not readily available in major chemical databases,

suggesting it is a less common or novel compound.

Identifier
4-Bromo-2-
(carboxymethyl)benzoic
acid

3-Bromo-2-
(carboxymethyl)benzoic
acid

CAS Number 943749-63-1[1] 1059623-69-6

Molecular Formula C₉H₇BrO₄[1][2] C₉H₇BrO₄

Molecular Weight 259.05 g/mol [1][2] 259.06 g/mol

IUPAC Name
4-bromo-2-

(carboxymethyl)benzoic acid[1]

3-bromo-2-

(carboxymethyl)benzoic acid

Canonical SMILES
C1=CC(=C(C=C1Br)CC(=O)O)

C(=O)O[1]

C1=CC=C(C(=C1C(=O)O)Br)C

C(=O)O

InChI Key
WDKVNGVXRHWUEQ-

UHFFFAOYSA-N[3][4]
Not readily available

Physical Form Solid[3][4] Solid

Purity Typically ≥95%[3][4] Typically ≥95%

Storage
Sealed in a dry environment at

room temperature.[4]

Sealed in a dry environment at

room temperature.

PART 2: Synthesis and Methodologies
The synthetic route to a target molecule is a key consideration, impacting yield, purity, and

scalability. Here, we detail a documented synthesis for a known isomer and propose a

theoretical pathway to the elusive 2-bromo-6-substituted isomer.
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Experimental Protocol: Synthesis of 4-Bromo-2-
(carboxymethyl)benzoic acid
A documented synthesis of 4-Bromo-2-(carboxymethyl)benzoic acid starts from 5-bromo-1-

indanone[5]. This multi-step process highlights a common strategy of ring-opening a cyclic

precursor to achieve the desired substitution pattern.

Step-by-Step Methodology:

Claisen Condensation: A solution of 5-bromo-1-indanone and diethyl oxalate in toluene is

added to a suspension of sodium methoxide in toluene at 0°C. The mixture is then warmed

to room temperature and stirred[5]. This step forms a key intermediate by functionalizing the

carbon adjacent to the ketone.

Oxidative Cleavage: The solvent is removed, and the residue is suspended in methanol.

Potassium hydroxide is added, followed by the careful addition of hydrogen peroxide

solution. The reaction is stirred at room temperature[5]. This crucial step oxidatively cleaves

the five-membered ring to form the dicarboxylic acid precursor.

Work-up and Isolation: A sodium sulfite solution is added to quench any remaining peroxide.

The mixture is filtered, and the filtrate is partially concentrated. After washing with a non-

polar solvent, the aqueous layer is acidified with hydrochloric acid. The product is then

extracted with ethyl acetate, dried, and evaporated. Trituration with diethyl ether yields the

final product, 4-Bromo-2-(carboxymethyl)benzoic acid[5].

5-Bromo-1-indanone Claisen Condensation
(Diethyl oxalate, NaOMe, Toluene) Intermediate Oxidative Cleavage

(KOH, H2O2, Methanol) Ring-opened dicarboxylate Work-up and Isolation
(Acidification, Extraction) 4-Bromo-2-(carboxymethyl)benzoic acid

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Bromo-2-(carboxymethyl)benzoic acid.

Theoretical Approach: Synthesis of 2-Bromo-6-
(carboxymethyl)benzoic acid
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The synthesis of the 2,6-disubstituted isomer presents a regiochemical challenge. The directing

effects of the substituents on the aromatic ring must be carefully considered. A plausible

approach would involve a directed ortho-metalation strategy, which allows for the selective

functionalization of positions adjacent to a directing group.

Conceptual Workflow:

Starting Material Selection: A suitable starting material would be 2-methylbenzoic acid. The

methyl and carboxylic acid groups will influence the subsequent bromination and

functionalization steps.

Directed ortho-Metalation: The carboxylic acid can act as a directed metalating group.

Treatment with a strong lithium amide base in the presence of a ligand like TMEDA

(tetramethylethylenediamine) would deprotonate the ortho position (position 6) to the

carboxylate.

Introduction of the Carboxymethyl Precursor: The resulting aryllithium species can then be

reacted with an appropriate electrophile to introduce the carboxymethyl group or a precursor.

A common choice would be a reaction with carbon dioxide to form a second carboxylic acid

group, followed by reduction and further modification. Alternatively, reaction with a

formaldehyde equivalent followed by oxidation could be explored.

Bromination: The final step would be the bromination of the aromatic ring. The positions

ortho and para to the activating methyl group and meta to the deactivating carboxylic acid

groups would be the most likely sites for electrophilic aromatic substitution. Careful control of

reaction conditions would be necessary to achieve the desired 2-bromo substitution.

2-Methylbenzoic Acid Directed ortho-Metalation
(Strong base, e.g., LDA) Ortho-lithiated species Electrophilic Quench

(e.g., CO2, then reduction/oxidation) 2-Methyl-6-(carboxymethyl)benzoic acid precursor Regioselective Bromination
(e.g., NBS, catalyst) 2-Bromo-6-(carboxymethyl)benzoic acid
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Caption: A plausible synthetic route to 2-Bromo-6-(carboxymethyl)benzoic acid.

PART 3: Reactivity and Applications
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The bromine atom and the two carboxylic acid functionalities of these molecules make them

versatile intermediates in organic synthesis.

Cross-Coupling Reactions: The aryl bromide can readily participate in various palladium-

catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. This

allows for the introduction of a wide range of substituents, including alkyl, aryl, and alkynyl

groups, at the position of the bromine atom.

Nucleophilic Acyl Substitution: The carboxylic acid groups can be converted into a variety of

derivatives, such as esters, amides, and acid chlorides. This opens up possibilities for

peptide coupling, polymer synthesis, and the development of prodrugs.

Potential as Bioactive Scaffolds: Benzoic acid derivatives are prevalent in many biologically

active compounds. The specific substitution pattern of bromo-(carboxymethyl)benzoic acids

could present a unique scaffold for the development of novel therapeutic agents, such as

enzyme inhibitors or receptor antagonists. For instance, related brominated benzoic acids

are used in the preparation of compounds with antibacterial activity[6].

PART 4: Safety and Handling
As with all laboratory chemicals, proper safety precautions must be observed when handling

bromo-(carboxymethyl)benzoic acid isomers.

Hazard Identification: These compounds are generally classified as irritants. They may cause

skin, eye, and respiratory irritation. They are also harmful if swallowed.

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses,

gloves, and a lab coat, should be worn.

Handling: Avoid inhalation of dust. Use in a well-ventilated area.

Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion
While a comprehensive experimental profile for 2-Bromo-6-(carboxymethyl)benzoic acid
remains to be established, an analysis of its known isomers and the application of fundamental
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principles of organic chemistry provide a solid foundation for its synthesis and potential utility.

The documented synthesis of 4-Bromo-2-(carboxymethyl)benzoic acid offers a practical

template for accessing related structures. Furthermore, the theoretical pathway to the 2,6-

disubstituted isomer outlined in this guide serves as a strategic roadmap for researchers

venturing into the synthesis of this novel compound. The versatile reactivity of these bromo-

(carboxymethyl)benzoic acid scaffolds ensures their continued relevance as valuable building

blocks in the pursuit of new pharmaceuticals and advanced materials.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b14063171?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14063171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

